Cas no 16244-26-1 (1-(1,3-dimethyl-1H-indol-2-yl)-Ethanone)

• Product name: 1-(1,3-dimethyl-1H-indol-2-yl)-Ethanone
• CAS No: 16244-26-1
• MF: C₁₂H₁₃NO
• MW: 187.23772
• CID: 1107191
• PubChem ID: 599118

1-(1,3-dimethyl-1H-indol-2-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dimethyl-1H-indol-2-yl)-Ethanone
• 1-(1,3-dimethylindol-2-yl)ethanone
• 2-Acetyl-1,3-dimethyl-1H-indole
• Ketone, 1,3-dimethylindol-2-yl methyl
• 16244-26-1
• Ethanone, 1-(1,3-dimethyl-1H-indol-2-yl)-
• 1-(1,3-Dimethyl-1H-indol-2-yl)ethanone
• SCHEMBL17484805
• KMVJHDBDTPGOGY-UHFFFAOYSA-N
• AKOS000491208
• 1-(1,3-Dimethyl-1H-indol-2-yl)ethanone #
• SR-01000427816
• STK077697
• SR-01000427816-1
• 1,3-Dimethyl-2-acetylindole
• DTXSID70344746
• 2-Acetyl-1,3-dimethylindole

• Inchi： InChI=1S/C12H13NO/c1-8-10-6-4-5-7-11(10)13(3)12(8)9(2)14/h4-7H,1-3H3
• InChI Key： KMVJHDBDTPGOGY-UHFFFAOYSA-N
• SMILES： CC1=C(N(C2=CC=CC=C12)C)C(=O)C

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 22Ų